Einecs 235-210-3

• CAS No.: 12133-32-3
• Molecular Formula: CaMg2
• Molecular Weight: 88.69 g/mol
• IUPAC Name: calcium;magnesium
• InChI: InChI=1S/Ca.2Mg
• InChI Key: SOGNENAYUULAFP-UHFFFAOYSA-N
• Canonical SMILES: [Mg].[Ca]

Description

Calcium–magnesium (1/1) refers to formulations or compounds where calcium (Ca) and magnesium (Mg) are present in a 1:1 molar or mass ratio.

Preparation Methods

Synthetic Routes and Reaction Conditions

Calcium and magnesium can be combined through various synthetic routes. One common method is the complexometric titration using ethylenediaminetetraacetic acid (EDTA). In this method, calcium and magnesium ions are complexed with EDTA, and the reaction is monitored using indicators such as Eriochrome Black T . Another method involves the use of calcium and magnesium salts, which are dissolved in water and then combined under controlled pH conditions to form the desired compound .

Industrial Production Methods

Industrial production of calcium–magnesium compounds typically involves the extraction of calcium and magnesium from natural sources such as limestone and dolomite. These minerals are processed to obtain calcium oxide and magnesium oxide, which are then combined in the desired ratio. The process involves heating the minerals to high temperatures to facilitate the reaction and produce the final compound .

Chemical Reactions Analysis

Types of Reactions

Calcium–magnesium (1/1) undergoes various types of chemical reactions, including:

Oxidation: Both calcium and magnesium can react with oxygen to form their respective oxides.

Reduction: Calcium and magnesium can be reduced from their oxides using reducing agents such as carbon.

Substitution: Calcium and magnesium can participate in substitution reactions where they replace other metals in compounds.

Common Reagents and Conditions

Common reagents used in these reactions include oxygen, carbon, and various acids and bases. The reactions typically occur under controlled temperature and pressure conditions to ensure the desired products are formed .

Major Products Formed

The major products formed from these reactions include calcium oxide, magnesium oxide, and various calcium and magnesium salts, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

Calcium–magnesium (1/1) has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in various chemical reactions and analytical techniques.

Biology: Studied for its role in cellular processes and enzyme function.

Medicine: Used in supplements to address calcium and magnesium deficiencies and in treatments for conditions such as osteoporosis and cardiovascular diseases.

Industry: Used in the production of materials such as cement and as a component in various industrial processes

Mechanism of Action

Calcium and magnesium exert their effects through various molecular targets and pathways. Calcium plays a vital role in signal transduction pathways, muscle contractions, and bone health. It acts as a secondary messenger in many cellular processes and is involved in the activation of various enzymes . Magnesium, on the other hand, is essential for maintaining intracellular calcium levels, regulating muscle and nerve function, and supporting over 300 biochemical reactions in the body .

Comparison with Similar Compounds

Research Findings

• Human Studies : A Chinese study on adults over 45 years old established reference plasma Ca:Mg ratios (mean: 4.33 ± 0.59) and highlighted the clinical relevance of deviations from this baseline .
• Animal Models : In calves, serum Ca:Mg ratios correlated with vitality levels (r = 0.89), suggesting that hypermagnesemia in low-vitality calves may require targeted interventions .

Comparison with Similar Compounds

Calcium–magnesium formulations vary in ratios (e.g., 2:1, 1:1) and chemical forms (e.g., citrate, malate, chloride), each with distinct bioavailability and applications.

Table 1: Key Comparisons of Calcium–Magnesium Formulations

Ratio/Compound	Form	Primary Applications	Absorption Rate	Research Findings
Calcium–Magnesium (1:1)	Malate (Thorne)	Bone density, cardiovascular health	High (chelate complex)	Synergistic effects on blood pressure and bone health
Calcium–Magnesium (2:1)	Citrate (Integrative Therapeutics)	Muscle function, nerve transmission	Moderate	Supports muscle relaxation; may reduce cramping
Calcium–Magnesium Citrate	USP Standard	Pharmaceutical preparations	Variable	Recognized for purity and stability
Calcium–Magnesium Chloride	Hydrated salt	Phosphate binding in CKD	Low	Lowers serum FGF23 but lacks CV outcome data
Calcium Carbonate (1:1)	Carbonate	Antacids, dietary supplements	Low (pH-dependent)	Risk of hypercalcemia if overused

Critical Analysis of Ratios

• 1:1 vs. 2:1 Debate :

  • 1:1 Advocates : Carolyn Dean (Nutritional Magnesium Association) argues that excessive calcium intake (2:1 ratio) may lead to arterial calcification, while a 1:1 ratio ensures balanced absorption and metabolic efficiency .
  • 2:1 Proponents : Supplements like CalMag 2:1 cite traditional adherence to this ratio for nerve transmission and muscle function, though absorption varies with chemical form (e.g., oxide vs. citrate) .

• Bioavailability :

  • Malate and citrate forms (1:1) exhibit higher absorption due to chelation, whereas carbonate and chloride forms require acidic environments for dissolution .
  • ICP-MS analyses confirm precision in measuring plasma Ca and Mg levels, critical for validating bioavailability claims .

• Clinical Applications :

  • Phosphate Binding : Calcium–magnesium compounds are used in chronic kidney disease (CKD) to lower serum phosphate and FGF23, though their cardiovascular benefits remain unproven .
  • Bone Health : While 1:1 formulations are preferred for synergistic effects, 2:1 ratios are still marketed, reflecting unresolved debates in nutritional science .